2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C11H12N2O3S/c14-9(12-5-8-3-4-17-7-8)6-13-10(15)1-2-11(13)16/h3-4,7H,1-2,5-6H2,(H,12,14)
• InChI Key: PRDOYIHQFWVRFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NCC2=CSC=C2
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide, also known as TPA, is a chemical compound that has been used in scientific research due to its various biochemical and physiological effects.

Mechanism of Action

2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide binds to the FRB domain of mTOR and inhibits its activity, leading to the inhibition of cell growth and proliferation. 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide also binds to the catalytic subunit of PP2A and activates its phosphatase activity, leading to the dephosphorylation of various substrates and the regulation of various cellular processes.
Biochemical and Physiological Effects:
2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the regulation of protein function, the modulation of apoptosis, and the regulation of gene expression. 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide also has several limitations, including its instability in aqueous solutions, its limited solubility in water, and its potential for off-target effects.

Future Directions

There are several future directions for the study of 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide, including the development of more stable and soluble analogs, the investigation of its potential therapeutic applications in cancer and other diseases, and the elucidation of its mechanism of action at the molecular level. 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide may also be used as a tool to study the role of mTOR and PP2A in various cellular processes and diseases.

Synthesis Methods

2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide can be synthesized by the reaction of thiophen-3-ylmethylamine and 2,5-dioxopyrrolidine-1-acetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The reaction can be carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature for several hours. The resulting product can be purified by column chromatography using a suitable solvent system.

Scientific Research Applications

2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide has been used in scientific research for various purposes, including as a tool to study protein-protein interactions, as a modulator of protein function, and as a potential therapeutic agent. 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide has been shown to bind to the FKBP12-rapamycin-binding (FRB) domain of mTOR, a key regulator of cell growth and proliferation, and inhibit its activity. 2-(2,5-dioxopyrrolidin-1-yl)-N-(thiophen-3-ylmethyl)acetamide has also been used to study the role of the protein phosphatase 2A (PP2A) in cancer and other diseases.